N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C16H23N7O2/c1-11-12(9-18-25-11)14(24)17-10-13-19-15(22(2)3)21-16(20-13)23-7-5-4-6-8-23/h9H,4-8,10H2,1-3H3,(H,17,24)
• InChI Key: IKVRIGIBHSDQGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC2=NC(=NC(=N2)N(C)C)N3CCCCC3
• Molecular Formula: C16H23N7O2
• Molecular Weight: 345.40 g/mol
• CAS No.: 2034541-92-7

Description

N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C16H23N7O2 and its molecular weight is 345.407. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A series of thiazolidinone derivatives, including the triazine-based compounds similar to the one mentioned, have been synthesized and evaluated for their antimicrobial activity against various bacteria and fungi. These studies demonstrate the potential of triazine derivatives as effective antimicrobial agents, highlighting their broad-spectrum activity against both gram-positive and gram-negative bacteria, as well as several fungal species (Patel, Patel, Kumari, & Patel, 2012) (Patel, Kumari, & Patel, 2012).

Central Nervous System Applications

Research on derivatives of 4-(dimethylamino)- and 4-(methylamino)-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] highlighted their potential as central nervous system agents. The study found marked inhibition of tetrabenazine-induced ptosis, a property of most antidepressants, indicating their potential application in treating depression or other CNS-related conditions (Martin, Worm, Agnew, Kruse, Wilker, & Geyer, 1981).

Synthesis of Novel Compounds

Several studies have focused on the synthesis of novel compounds incorporating the triazine moiety for potential biological applications. These include the synthesis of compounds with potential anti-inflammatory and analgesic properties, highlighting the versatility of triazine derivatives in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Additionally, research into the synthesis of polyamides containing theophylline and thymine showcases the application of these compounds in creating materials with potential biomedical applications (Hattori & Kinoshita, 1979).